Cas no 860715-45-3 (3-Bromo-7-chloro-4-quinolinol)

• Product Name: 3-Bromo-7-chloro-4-quinolinol
• CAS No: 860715-45-3
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 718203
• PubChem ID: 17750575
• Update Time: 2025-07-22

3-Bromo-7-chloro-4-quinolinol Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol,3-bromo-7-chloro-
• 3-bromo-7-chloro-1H-quinolin-4-one
• 3-BROMO-7-CHLORO-4-HYDROXYQUINOLINE
• 4-FLUORO-3-(TRIFLUOROMETHYL)PHENACYL BROMIDE
• 3-Brom-7-chlor-chinolin-4-ol
• 3-bromo-7-chloro-quinolin-4-ol
• 4-Quinolinol,3-bromo-7-chloro
• 3-Bromo-7-chloroquinolin-4(1H)-one
• SCHEMBL18283482
• 3-Bromo-7-chloro-4-quinolinol
• DTXSID30590580
• 3-Bromo-7-chloroquinolin-4-ol
• 860715-45-3
• AT11280

• Inchi： 1S/C9H5BrClNO/c10-7-4-12-8-3-5(11)1-2-6(8)9(7)13/h1-4H,(H,12,13)
• InChI Key： YXLUYGBVZYIGDK-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C=CC=2C1=O)Cl

Computed Properties

• Exact Mass: 256.92400
• Monoisotopic Mass: 256.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.803
• Boiling Point: 342°C at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.72
• PSA: 33.12000
• LogP: 3.35630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-Bromo-7-chloro-4-quinolinol

Professional Introduction to 3-Bromo-7-chloro-4-quinolinol (CAS No. 860715-45-3)

3-Bromo-7-chloro-4-quinolinol is a significant compound in the field of chemical biology and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic aromatic compound, belonging to the quinoline family, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. With a CAS number of 860715-45-3, it serves as a valuable intermediate in synthesizing various bioactive molecules.

The structural framework of 3-Bromo-7-chloro-4-quinolinol consists of a quinoline core substituted with bromine and chlorine atoms at specific positions. This substitution pattern imparts distinct reactivity and binding capabilities, making it a versatile scaffold for designing novel therapeutic agents. The presence of both bromine and chlorine atoms enhances its utility in cross-coupling reactions, which are fundamental in modern synthetic organic chemistry.

In recent years, significant advancements have been made in leveraging 3-Bromo-7-chloro-4-quinolinol for the development of new drugs targeting various diseases. Researchers have explored its potential in combating infectious diseases, cancer, and neurological disorders. The quinoline moiety is well-known for its antimicrobial properties, and modifications such as bromination and chlorination further enhance its pharmacological activity.

One of the most compelling aspects of 3-Bromo-7-chloro-4-quinolinol is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the quinoline core with bromine and chlorine substituents, chemists can fine-tune the compound's interactions with target kinases, leading to the development of more effective inhibitors.

The pharmaceutical industry has been particularly interested in using 3-Bromo-7-chloro-4-quinolinol to develop small-molecule drugs that can modulate protein-protein interactions. These interactions are essential for numerous biological processes, and disrupting them can lead to therapeutic benefits. The compound's ability to act as a scaffold for designing molecules that bind to specific protein targets makes it invaluable in drug discovery efforts.

Recent studies have highlighted the use of 3-Bromo-7-chloro-4-quinolinol in the development of antiviral agents. The quinoline scaffold has a proven track record in combating viral infections, and the introduction of bromine and chlorine substituents enhances its efficacy against a broad spectrum of viruses. This has opened up new avenues for treating viral diseases that were previously difficult to manage with existing therapies.

The synthesis of 3-Bromo-7-chloro-4-quinolinol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The compound's stability under various conditions also makes it suitable for large-scale production processes.

In conclusion, 3-Bromo-7-chloro-4-quinolinol (CAS No. 860715-45-3) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an ideal candidate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in the field of chemical biology is set to grow even further.